Cas no 2228250-87-9 (3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine)

3-(2-Chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine is a pyridine derivative with a branched alkylamine side chain, offering versatility as an intermediate in organic synthesis and pharmaceutical applications. Its chloromethylpyridine core provides a reactive site for further functionalization, while the tertiary amine group enhances solubility and coordination properties. The compound's structural features make it suitable for constructing complex molecules, particularly in agrochemical and medicinal chemistry. Its stability under standard conditions ensures reliable handling and storage. The presence of both chloro and methyl substituents on the pyridine ring allows for selective modifications, enabling tailored reactivity in cross-coupling or nucleophilic substitution reactions. This compound is particularly valued for its balanced lipophilicity and molecular rigidity in scaffold design.
3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine structure
2228250-87-9 structure
Product Name:3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine
CAS No:2228250-87-9
MF:C11H17ClN2
MW:212.719081640244
CID:6034835
PubChem ID:165759331
Update Time:2025-06-14

3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine
    • EN300-2004731
    • 2228250-87-9
    • Inchi: 1S/C11H17ClN2/c1-8-6-9(7-10(12)14-8)11(2,3)4-5-13/h6-7H,4-5,13H2,1-3H3
    • InChI Key: DHINVXFVEZQWJF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(C)=N1)C(C)(C)CCN

Computed Properties

  • Exact Mass: 212.1080262g/mol
  • Monoisotopic Mass: 212.1080262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9Ų

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Additional information on 3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(2-Chloro-6-Methylpyridin-4-yl)-3-Methylbutan-1-Amine (CAS No. 2228250-87-9)

3-(2-Chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine (CAS No. 2228250-87-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name, features a pyridine ring substituted with a chloro and methyl group, coupled with a butan-1-amine moiety. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring pharmaceutical intermediates, agrochemicals, and material science.

The growing demand for high-performance chemical building blocks has placed compounds like 3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine at the forefront of innovation. In the context of drug discovery, this molecule's ability to serve as a versatile scaffold for bioactive molecules is particularly noteworthy. Researchers are investigating its potential in designing targeted therapies, especially in areas such as neurological disorders and metabolic diseases, where precision and efficacy are paramount.

From an agrochemical perspective, the compound's structural features align with the industry's shift toward sustainable pest control solutions. Its chloropyridine component is often associated with insecticidal activity, making it a candidate for developing next-generation crop protection agents. This aligns with the global trend of reducing environmental impact while maintaining high efficacy, a topic frequently searched by professionals in the field.

In the realm of material science, 3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine is being explored for its potential in polymer modification and surface functionalization. Its amine group offers reactive sites for cross-linking or conjugation, which could enhance the properties of advanced materials. This is particularly relevant given the rising interest in smart materials and nanotechnology, topics that dominate academic and industrial discussions.

The synthesis and characterization of CAS No. 2228250-87-9 require advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods. These analytical tools ensure the compound's purity and consistency, which are critical for its intended applications. Quality control is a recurring theme in user queries, emphasizing the need for reliable synthetic protocols and analytical validation.

Environmental and safety considerations are also integral to the discussion around 3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are essential to minimize any ecological impact. This aligns with the broader industry focus on green chemistry and sustainable practices, which are frequently searched topics among chemists and environmental scientists.

In summary, 3-(2-chloro-6-methylpyridin-4-yl)-3-methylbutan-1-amine (CAS No. 2228250-87-9) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and materials science. Its structural versatility and potential for innovation make it a valuable subject for ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.

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